Cas no 1337218-92-4 (2-amino-2-(4-bromo-3-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-2-(4-bromo-3-nitrophenyl)propan-1-ol
• CAS No: 1337218-92-4
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6329068
• PubChem ID: 130022107
• Update Time: 2025-06-14

2-amino-2-(4-bromo-3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-bromo-3-nitrophenyl)propan-1-ol
• EN300-1914929
• 1337218-92-4

• Inchi： 1S/C9H11BrN2O3/c1-9(11,5-13)6-2-3-7(10)8(4-6)12(14)15/h2-4,13H,5,11H2,1H3
• InChI Key： ABBOHSKTXZVHGI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C(C)(CO)N

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-2-(4-bromo-3-nitrophenyl)propan-1-ol

Comprehensive Overview of 2-amino-2-(4-bromo-3-nitrophenyl)propan-1-ol (CAS No. 1337218-92-4)

2-amino-2-(4-bromo-3-nitrophenyl)propan-1-ol (CAS No. 1337218-92-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amino and nitrophenyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a bromo substituent, enhances its reactivity, making it valuable for cross-coupling reactions and other advanced synthetic applications.

The growing interest in 2-amino-2-(4-bromo-3-nitrophenyl)propan-1-ol is driven by its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role in the development of small-molecule therapeutics and bioconjugates. With the rise of precision medicine and targeted drug delivery, compounds like this are increasingly sought after for their ability to modulate biological pathways with high specificity.

One of the most frequently asked questions about CAS No. 1337218-92-4 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its handling in laboratory settings. Additionally, its stability at room temperature makes it a practical choice for long-term storage and transportation.

In the context of green chemistry, 2-amino-2-(4-bromo-3-nitrophenyl)propan-1-ol has been evaluated for its environmental impact. Researchers are exploring sustainable synthetic routes to minimize waste and energy consumption during its production. This aligns with the broader industry trend toward eco-friendly synthesis and renewable feedstocks, which are hot topics in contemporary chemical research.

The compound's nitrophenyl moiety also makes it a candidate for photocatalysis and light-driven reactions, areas that have seen exponential growth due to their applications in renewable energy and environmental remediation. Its ability to participate in electron-transfer processes under light irradiation opens doors for innovative applications in solar energy conversion and pollutant degradation.

From a commercial perspective, the demand for 2-amino-2-(4-bromo-3-nitrophenyl)propan-1-ol is expected to rise, particularly in regions with robust pharmaceutical and biotechnology sectors. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of GMP-compliant production facilities. This trend is reflected in the growing number of patents and publications citing this compound as a key intermediate.

In summary, 2-amino-2-(4-bromo-3-nitrophenyl)propan-1-ol (CAS No. 1337218-92-4) is a multifaceted compound with broad applications in modern chemistry and life sciences. Its unique structural features and reactivity profile position it as a valuable tool for researchers exploring drug development, sustainable chemistry, and advanced materials. As scientific advancements continue, the relevance of this compound is likely to expand, making it a subject of ongoing interest and investigation.